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Compound of Interest

Compound Name: Acetic propionic anhydride

Cat. No.: B086301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetic propionic anhydride, also known as acetyl propanoate, is a mixed carboxylic

anhydride with the CAS number 13080-96-1.[1] It is a versatile and reactive chemical

intermediate primarily utilized in organic synthesis for the introduction of acetyl and propionyl

groups. Its utility stems from its ability to act as an efficient acylating agent, often with different

reactivity and selectivity compared to its symmetrical counterparts, acetic anhydride and

propionic anhydride. This guide provides a comprehensive overview of its chemical and

physical properties, detailed experimental protocols for its synthesis and common reactions,

and a summary of its safety and handling procedures.

Chemical and Physical Properties
The following tables summarize the key physical and chemical properties of acetic propionic
anhydride.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₅H₈O₃ [2][3]

Molecular Weight 116.12 g/mol [2][4]

Appearance Colorless oil/liquid [4]

Boiling Point 154.1 °C at 760 mmHg [2]

Density 1.039 g/cm³ [2]

Refractive Index 1.399 [2]

Flash Point 63.5 °C [2]

Vapor Pressure 3.23 mmHg at 25 °C [2]

Solubility

Soluble in chloroform and

sparingly soluble in ethyl

acetate. Reacts with water.

[4][5]

Table 2: Computed Properties

Property Value Source(s)

IUPAC Name acetyl propanoate [1]

InChI
InChI=1S/C5H8O3/c1-3-5(7)8-

4(2)6/h3H2,1-2H3
[1][3]

InChIKey
KLUDQUOLAFVLOL-

UHFFFAOYSA-N
[1][3]

SMILES CCC(=O)OC(=O)C [1]

logP (Octanol/Water Partition

Coefficient)
0.486 [6]

Synthesis and Reactions
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Acetic propionic anhydride is a key reagent in acylation reactions. Below are detailed

experimental protocols for its synthesis and a representative esterification reaction.

Synthesis of Acetic Propionic Anhydride
A common method for the synthesis of mixed anhydrides is the reaction of a carboxylic acid

with an acyl chloride.[5][7] The following protocol details the synthesis of acetic propionic
anhydride from propionic acid and acetyl chloride.

Experimental Protocol: Synthesis of Acetic Propionic Anhydride

Materials and Equipment:

Two-necked round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Distillation apparatus

Propionic acid (anhydrous)

Acetyl chloride

Anhydrous diethyl ether

Pyridine (anhydrous)

Procedure:

Set up a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a

dropping funnel. Ensure all glassware is thoroughly dried to prevent hydrolysis.

In the flask, dissolve propionic acid (1 equivalent) and a slight excess of anhydrous

pyridine (1.1 equivalents) in anhydrous diethyl ether.
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Cool the flask in an ice bath with continuous stirring.

Add acetyl chloride (1 equivalent) dropwise from the dropping funnel to the cooled

solution. Maintain the temperature below 5 °C during the addition.

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for an additional 2-3 hours.

The formation of pyridinium hydrochloride will be observed as a white precipitate.

Workup and Purification:

Filter the reaction mixture to remove the pyridinium hydrochloride precipitate.

Wash the filtrate with cold, dilute hydrochloric acid to remove any remaining pyridine.

Subsequently, wash the organic layer with a saturated sodium bicarbonate solution to

neutralize any unreacted acids, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and remove the solvent under reduced pressure using a

rotary evaporator.

The crude product can be purified by fractional distillation under reduced pressure to yield

pure acetic propionic anhydride.

Reaction Setup

Reaction Workup & Purification
Two-necked Flask

(Propionic Acid, Pyridine, Ether)

Dropwise Addition
(< 5 °C)

Cooling

Dropping Funnel
(Acetyl Chloride)

Stir at RT
(2-3 hours) Filter Precipitate Aqueous Washes

(HCl, NaHCO₃, Brine) Dry Organic Layer Solvent Evaporation Fractional Distillation product

Pure Acetic
Propionic Anhydride
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Click to download full resolution via product page

Synthesis Workflow for Acetic Propionic Anhydride

Representative Reaction: Esterification
Acetic propionic anhydride is an effective acylating agent for alcohols, leading to the

formation of a mixture of acetate and propionate esters.

Experimental Protocol: Esterification of Ethanol

Materials and Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Heating mantle

Separatory funnel

Ethanol (anhydrous)

Acetic propionic anhydride

Pyridine or a catalytic amount of a Lewis acid (e.g., scandium triflate)

Diethyl ether

Saturated sodium bicarbonate solution

Brine

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve

ethanol (1 equivalent) in anhydrous diethyl ether.
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Add a catalytic amount of pyridine or a Lewis acid.

Add acetic propionic anhydride (1.1 equivalents) to the solution.

Heat the reaction mixture to a gentle reflux and monitor the reaction progress using thin-

layer chromatography (TLC).

Workup and Purification:

Once the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate

solution to remove acidic byproducts.

Wash the organic layer with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent and carefully evaporate the solvent.

The resulting mixture of ethyl acetate and ethyl propionate can be separated by fractional

distillation if desired.

Reaction Workup Purification

Ethanol + Acetic Propionic Anhydride
+ Catalyst in Ether Reflux Wash with NaHCO₃ (aq)Cooling Wash with Brine Dry (Na₂SO₄) Solvent Evaporation Fractional Distillation products

Ethyl Acetate &
Ethyl Propionate

Click to download full resolution via product page

Experimental Workflow for Esterification using Acetic Propionic Anhydride

Applications in Research and Development
Acetic propionic anhydride is a valuable reagent in several areas of chemical synthesis:
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Acylating Agent: It serves as a source for both acetyl and propionyl groups. The selectivity of

acylation can sometimes be controlled by reaction conditions, offering a nuanced approach

to the modification of alcohols, amines, and other nucleophiles.

Flame Retardants: It is used as a component in the formulation of flame-retardant materials.

[2]

Coatings and Paints: Acetic propionic anhydride is an ingredient in aqueous core-shell

acrylate resin coatings, where it enhances durability, adhesion, and water resistance.[2]

Peptide Synthesis: Mixed anhydrides, in general, are used to activate amino acids for

peptide bond formation.

Safety and Handling
Acetic propionic anhydride is a corrosive and combustible liquid that requires careful

handling.[8]

Table 3: Safety Information

Hazard Description Precautionary Measures

Corrosive
Causes severe skin burns and

eye damage.

Wear appropriate personal

protective equipment (PPE),

including chemical-resistant

gloves, safety goggles, and a

lab coat.[8]

Inhalation
May cause respiratory

irritation.

Handle in a well-ventilated

area, preferably in a fume

hood.[9]

Flammability Combustible liquid.

Keep away from heat, sparks,

and open flames. Use non-

sparking tools.[8]

Reactivity
Reacts with water to form

acetic acid and propionic acid.

Store under an inert

atmosphere (nitrogen or

argon) in a cool, dry place.[2]
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First Aid Measures:

Skin Contact: Immediately flush with plenty of water for at least 15 minutes and remove

contaminated clothing. Seek medical attention.[9]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek medical

attention.[9]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[8][9]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[9]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information

before handling this chemical.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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